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Compound of Interest

Compound Name:
Benzyltrimethylammonium

tribromide

Cat. No.: B15548377 Get Quote

An In-depth Technical Guide on the Physical Properties of Benzyltrimethylammonium
Tribromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of

Benzyltrimethylammonium tribromide (BTMABr3), a versatile reagent in organic synthesis.

The information is compiled for professionals in research and drug development, with a focus

on quantitative data, detailed experimental protocols, and clear visual representations of key

processes.

Core Physical and Chemical Properties
Benzyltrimethylammonium tribromide is a quaternary ammonium salt that serves as a

stable, solid source of bromine.[1][2] This makes it a safer and more easily handled alternative

to liquid bromine for various chemical transformations, including bromination and oxidation

reactions.[1][3]

Data Presentation
The quantitative physical properties of Benzyltrimethylammonium tribromide are

summarized in the table below for easy reference and comparison.
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Property Value Source(s)

CAS Number 111865-47-5 [4][5][6][7]

Molecular Formula C₁₀H₁₆Br₃N [4][5][7][8]

Molecular Weight 389.95 g/mol [5][7][9]

Appearance
Orange to dark yellow

crystalline powder
[3][4][6][10][11]

Melting Point 99-105 °C [3][4][6][10]

Purity (Assay) Typically ≥97% [10]

Stability
Stable under normal

conditions; light sensitive
[8]

Storage
Room temperature, dark place,

dry and well-ventilated
[4][8][11]

Synonyms

BTMABr₃,

Benzyltrimethylammonium

bromide dibromide

[4][7]

Note: Specific values such as melting point range and purity may vary slightly between different

suppliers.

Experimental Protocols
Detailed methodologies for determining key physical properties are crucial for reproducible

research. The following sections outline standard laboratory protocols.

Synthesis of Benzyltrimethylammonium Tribromide
A common method for the laboratory synthesis of Benzyltrimethylammonium tribromide
involves the reaction of a benzyltrimethylammonium halide with a source of bromine.[2][12]

Principle: This synthesis is based on the reaction of benzyltrimethylammonium chloride with

sodium bromate and hydrobromic acid in an aqueous solution to form the stable, solid

tribromide salt.[2][12]
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Methodology:

Dissolve Benzyltrimethylammonium chloride and sodium bromate in water.

Cool the solution in an ice bath.

Slowly add hydrobromic acid to the cooled solution with continuous stirring.

The Benzyltrimethylammonium tribromide product will precipitate out of the solution as an

orange-yellow solid.

Collect the solid by filtration.

Wash the collected solid with water to remove any unreacted starting materials or by-

products.

Dry the final product, preferably under vacuum, to remove residual moisture.

Reactants

Conditions

Product

Benzyltrimethylammonium Chloride

Benzyltrimethylammonium TribromideSodium Bromate

Hydrobromic Acid

Aqueous Solution

Ice Bath
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Click to download full resolution via product page

Caption: General synthesis pathway for Benzyltrimethylammonium tribromide.

Melting Point Determination
The melting point is a critical indicator of a compound's purity.[13] Pure crystalline solids

typically exhibit a sharp melting point range of 0.5-1.0°C.[13]

Principle: The melting point is determined by heating a small, powdered sample of the organic

solid in a capillary tube and observing the temperature range from the first sign of melting to

the complete liquefaction of the solid.[13][14]

Methodology (Capillary Method):

Sample Preparation: Ensure the Benzyltrimethylammonium tribromide sample is finely

powdered and completely dry. Pack a small amount of the powder into a capillary tube,

sealed at one end, to a height of 1-2 cm by tapping the sealed end on a hard surface.[14][15]

[16]

Apparatus Setup: Attach the capillary tube to a thermometer, ensuring the sample is level

with the thermometer bulb.[14] Place the assembly in a melting point apparatus (such as a

Thiele tube with high-boiling point oil or an automated Mel-Temp device).[13][14]

Heating: Heat the apparatus. A rapid heating rate (e.g., 10°C/minute) can be used for an

initial approximate determination.[13][16]

Measurement: For an accurate measurement, repeat the process, but slow the heating rate

to 1-2°C per minute as the temperature approaches the expected melting point.[14][16]

Data Recording: Record the temperature at which the first drop of liquid appears (T1) and

the temperature at which the entire solid has turned into a clear liquid (T2).[13][17] The

melting point is reported as the range T1-T2.
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Caption: Experimental workflow for melting point determination.
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Solubility Determination
Understanding a compound's solubility is essential for its application in reactions, formulations,

and purification processes. While specific quantitative solubility data for

Benzyltrimethylammonium tribromide is not readily available, a qualitative assessment can

be performed.

Principle: A qualitative determination involves observing the dissolution of a small, pre-weighed

amount of solute in a measured volume of a solvent. This can be done with a variety of

solvents to create a solubility profile.[18][19]

Methodology (Qualitative):

Preparation: Place a small, known amount (e.g., 25 mg) of Benzyltrimethylammonium
tribromide into a small test tube.[18]

Solvent Addition: Add a measured volume (e.g., 0.75 mL) of the chosen solvent (e.g., water,

dichloromethane, methanol) to the test tube in small portions.[18]

Observation: After each addition, shake the test tube vigorously and observe if the solid

dissolves.[18][19]

Classification: Classify the solubility based on the amount of solvent required for complete

dissolution. For instance:

Soluble: Dissolves completely in the initial volume of solvent.

Slightly Soluble: Requires more solvent or heating to dissolve.

Insoluble: Does not visibly dissolve even with excess solvent and heating.

Testing Sequence: A logical flow for testing can be followed, starting with water, then moving

to organic solvents or aqueous acidic/basic solutions to gather more information about the

compound's properties.[20]
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Caption: Workflow for qualitative solubility testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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